Cas no 1449301-80-7 (Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate)

• Product Name: Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• CAS No: 1449301-80-7
• MF: C₁₅H₁₅NO₃
• MW: 257.284504175186
• MDL: MFCD31654490
• CID: 4783635
• Update Time: 2025-10-30

Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate
• ethyl 5-(4-methylphenyl)-4-oxo-1H-pyridine-3-carboxylate

• MDL： MFCD31654490
• Inchi： 1S/C15H15NO3/c1-3-19-15(18)13-9-16-8-12(14(13)17)11-6-4-10(2)5-7-11/h4-9H,3H2,1-2H3,(H,16,17)
• InChI Key： AQCWLNDIMWNSJE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CNC=C(C1=O)C1C=CC(C)=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 429
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate

Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate (CAS No. 1449301-80-7): A Comprehensive Overview

Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate (CAS No. 1449301-80-7) is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of dihydropyridines, which are known for their diverse biological activities, including calcium channel blocking properties. The structure of Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate is characterized by a pyridine ring with a methyl-substituted phenyl group and an ester functional group, making it a versatile molecule for various applications in drug discovery and development.

The synthesis of Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate has been extensively studied in recent years. One common synthetic route involves the reaction of 4-methylbenzaldehyde with ethyl acetoacetate and urea in the presence of a base, followed by cyclization and esterification steps. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of its biological activity, Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate has shown promising results in various pharmacological studies. Research has demonstrated its potential as a calcium channel blocker, which is crucial for the treatment of cardiovascular diseases such as hypertension and angina pectoris. The compound's ability to selectively block L-type calcium channels makes it an attractive candidate for further drug development.

Recent studies have also explored the anti-inflammatory properties of Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate. In vitro experiments using human cell lines have shown that the compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate have been investigated to understand its behavior in biological systems. Studies have shown that the compound has good oral bioavailability and a favorable half-life, which are important factors for its use as an oral medication. Additionally, it has been found to have low toxicity in animal models, further supporting its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses and exhibits a favorable safety profile. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

The future prospects for Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability.

In conclusion, Ethyl 5-(4-methylphenyl)-4-oxo-1,4-dihydropyridine-3-carboxylate (CAS No. 1449301-80-7) is a promising compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. As research continues to advance, it is likely that this compound will play an important role in the treatment of various diseases and conditions.